Cas no 68208-22-0 (3-m-tolyl-dl-β-alaninol)

• Product Name: 3-m-tolyl-dl-β-alaninol
• CAS No: 68208-22-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD03412786
• CID: 58728
• PubChem ID: 44890823
• Update Time: 2025-11-02

3-m-tolyl-dl-β-alaninol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(3-methylphenyl)propan-1-ol
• 3-Amino-3-m-tolylpropan-1-ol
• 3-m-Tolyl-DL-beta-alaninol
• gamma-Amino-3-methyl-benzenepropanol
• DL-beta-3-m-tolylalaninol
• (2-Amino-benzyl)-carbamic acidtert-butyl ester
• EN300-1234620
• 3-amino-3-m-tolyl-propan-1-ol
• SCHEMBL24527613
• AS-38526
• CS-0172099
• DTXSID50661342
• 3-amino-3-(m-tolyl)propan-1-ol
• MFCD03412786
• AKOS011676466
• 68208-22-0
• FT-0630160
• DB-016877
• MFCD07784150
• DB-073978
• 3-m-tolyl-dl-β-alaninol

• MDL： MFCD03412786
• Inchi： 1S/C10H15NO/c1-8-3-2-4-9(7-8)10(11)5-6-12/h2-4,7,10,12H,5-6,11H2,1H3
• InChI Key： QBUYRBXUFMJAEP-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.052
• Boiling Point: 311°C at 760 mmHg
• Flash Point: 141.9°C
• Refractive Index: 1.554
• PSA: 46.25
• LogP: 2.07750

3-m-tolyl-dl-β-alaninol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 3-m-tolyl-dl-β-alaninol

Comprehensive Guide to 3-m-tolyl-dl-β-alaninol (CAS No. 68208-22-0): Properties, Applications, and Market Insights

3-m-tolyl-dl-β-alaninol (CAS No. 68208-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of various bioactive molecules. With the increasing demand for chiral intermediates and pharmaceutical building blocks, 3-m-tolyl-dl-β-alaninol has become a focal point for researchers and industry professionals alike.

The chemical structure of 3-m-tolyl-dl-β-alaninol features a tolyl group attached to a β-alaninol backbone, which contributes to its versatility in synthetic applications. Its CAS number 68208-22-0 is often searched in databases like SciFinder and PubChem, highlighting its relevance in academic and industrial settings. The compound’s stereochemistry (DL-form) further enhances its utility in asymmetric synthesis, a hot topic in modern organic chemistry.

One of the most common questions about 3-m-tolyl-dl-β-alaninol is its role in drug discovery. Researchers frequently inquire about its use as a precursor for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) drugs. The compound’s ability to act as a chiral auxiliary or ligand in catalytic reactions makes it invaluable for creating enantiomerically pure compounds, a critical requirement in FDA-approved medications.

In addition to its pharmaceutical applications, 3-m-tolyl-dl-β-alaninol (CAS No. 68208-22-0) is also explored in material science. Its incorporation into polymer matrices or coating materials has shown promise in enhancing material properties like thermal stability and adhesion. This dual applicability in life sciences and industrial chemistry underscores its broad utility.

The market for 3-m-tolyl-dl-β-alaninol is influenced by trends in green chemistry and sustainable synthesis. With growing emphasis on eco-friendly processes, manufacturers are exploring greener routes to produce this compound, such as biocatalysis or solvent-free reactions. These innovations align with global sustainability goals and cater to environmentally conscious consumers.

For those sourcing 3-m-tolyl-dl-β-alaninol, understanding its purity specifications and analytical methods (e.g., HPLC, NMR) is essential. Suppliers often highlight batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) to meet the stringent requirements of pharmaceutical clients. These factors are critical for researchers seeking reliable chemical suppliers.

Looking ahead, the demand for 3-m-tolyl-dl-β-alaninol (CAS No. 68208-22-0) is expected to rise, driven by advancements in personalized medicine and high-throughput screening. Its role in combinatorial chemistry libraries further positions it as a key player in next-generation drug development. As the scientific community continues to explore its potential, this compound remains a cornerstone of innovative research.

In summary, 3-m-tolyl-dl-β-alaninol exemplifies the intersection of chemical innovation and practical applications. Whether you’re a synthetic chemist, a pharmaceutical formulator, or a materials scientist, understanding this compound’s properties and market dynamics can unlock new opportunities in your field.